N-Nitrosopiperazine-d8

• IUPAC Name: 2,2,3,3,5,5,6,6-octadeuterio-1-nitrosopiperazine
• InChI: InChI=1S/C4H9N3O/c8-6-7-3-1-5-2-4-7/h5H,1-4H2/i1D2,2D2,3D2,4D2
• InChI Key: CVTIZMOISGMZRJ-SVYQBANQSA-N
• Canonical SMILES: C1CN(CCN1)N=O
• Isomeric SMILES: [2H]C1(C(N(C(C(N1)([2H])[2H])([2H])[2H])N=O)([2H])[2H])[2H]
• Molecular Formula: C4H9N3O
• DSSTOX Substance ID: DTXSID60858206
• Molecular Weight: 123.18 g/mol
• CAS RN: 1330180-56-7

Description

N-Nitrosopiperazine-d8 is a deuterated variant of N-Nitrosopiperazine, which is a known carcinogen. It has the molecular formula C4HD8N3O and a molecular weight of 123.18. It is used as a reference standard for pharmaceutical analytical testing.

Synthesis Analysis

The synthesis of piperazine derivatives, including this compound, involves several methods such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C4HD8N3O. The structure can be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

This compound is a neat (pure) compound. More specific physical and chemical properties were not found in the search results.

Mechanism of Action

While the precise mechanism of action of N-Nitrosopiperazine-d8 remains elusive, it is postulated that it operates as a DNA alkylating agent, binding to and modifying DNA molecules. Consequently, such modifications may induce structural and functional changes in DNA.

Safety and Hazards

N-Nitrosopiperazine-d8 is considered hazardous. It is recommended to avoid contact with skin, eyes, or clothing, ensure adequate ventilation, use personal protective equipment as required, and evacuate personnel to safe areas.

Future Directions

A defined approach called DARAN (Defined Approach for Risk Assessment of New Nitrosamines) uses structure-activity relationship (SAR) patterns and Read-Across (RAx) to set transparent and acceptable limits for new nitrosamines, including N-Nitrosopiperazine-d8, for which no toxicological data exist.